Cas no 21497-75-6 (Acetamide,N-(2-bromo-4-cyclopentylphenyl)-)

• Product Name: Acetamide,N-(2-bromo-4-cyclopentylphenyl)-
• CAS No: 21497-75-6
• MF: C₁₃H₁₆BrNO
• MW: 282.176242828369
• CID: 285873
• PubChem ID: 277920
• Update Time: 2025-04-19

Acetamide,N-(2-bromo-4-cyclopentylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2-bromo-4-cyclopentylphenyl)-
• NSC-126987
• 21497-75-6
• NSC126987
• DTXSID50944102
• N-(2-Bromo-4-cyclopentylphenyl)ethanimidic acid

• Inchi： 1S/C13H16BrNO/c1-9(16)15-13-7-6-11(8-12(13)14)10-4-2-3-5-10/h6-8,10H,2-5H2,1H3,(H,15,16)
• InChI Key： MTZNLGNDDOCBCR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1CCCC1)NC(C)=O

Computed Properties

• Exact Mass: 281.04158
• Monoisotopic Mass: 281.041527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 3.8

Experimental Properties

• Density: 1.395
• Boiling Point: 411.7°C at 760 mmHg
• Flash Point: 202.8°C
• Refractive Index: 1.603
• PSA: 29.1
• LogP: 4.13810